molecular formula C10H14ClN3O3S B8292569 2-Chloro-4-(methylsulfonylmethyl)-6-morpholin-4-yl-pyrimidine

2-Chloro-4-(methylsulfonylmethyl)-6-morpholin-4-yl-pyrimidine

Cat. No.: B8292569
M. Wt: 291.76 g/mol
InChI Key: GUACFAIZFHQZLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(methylsulfonylmethyl)-6-morpholin-4-yl-pyrimidine is a useful research compound. Its molecular formula is C10H14ClN3O3S and its molecular weight is 291.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14ClN3O3S

Molecular Weight

291.76 g/mol

IUPAC Name

4-[2-chloro-6-(methylsulfonylmethyl)pyrimidin-4-yl]morpholine

InChI

InChI=1S/C10H14ClN3O3S/c1-18(15,16)7-8-6-9(13-10(11)12-8)14-2-4-17-5-3-14/h6H,2-5,7H2,1H3

InChI Key

GUACFAIZFHQZLF-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)CC1=CC(=NC(=N1)Cl)N2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2,4-dichloro-6-(methylsulfonylmethyl)pyrimidine (10.56 g) in DCM (230 mL) was stirred magnetically (under nitrogen) and cooled to −5° C. Triethylamine (6.78 mL) was added followed by the dropwise addition of a solution of morpholine (3.85 mL) in DCM (30 mL) maintaining the reaction temperature below −5° C. The reaction was stirred at room temperature for 1 hour and then the organic mixture washed with water (300 mL). The organic phase was dried (MgSO4), filtered and evaporated to a brown solid which was chromatographed on silica, eluting with 50% ethyl acetate in DCM, to give the desired material (6.81 g) as a white solid.
Quantity
10.56 g
Type
reactant
Reaction Step One
Name
Quantity
230 mL
Type
solvent
Reaction Step One
Quantity
6.78 mL
Type
reactant
Reaction Step Two
Quantity
3.85 mL
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Three

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